Cas no 2228144-28-1 (tert-butyl N-5-(4-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(4-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate
• CAS No: 2228144-28-1
• MF: C₁₂H₁₅N₅O₃
• MW: 277.279201745987
• CID: 5945018
• PubChem ID: 165971115
• Update Time: 2025-10-31

tert-butyl N-5-(4-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(4-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate
• tert-butyl N-[5-(4-amino-1,2-oxazol-5-yl)pyrimidin-2-yl]carbamate
• EN300-1882771
• 2228144-28-1

• Inchi： 1S/C12H15N5O3/c1-12(2,3)19-11(18)17-10-14-4-7(5-15-10)9-8(13)6-16-20-9/h4-6H,13H2,1-3H3,(H,14,15,17,18)
• InChI Key： PPMKVKGAEPXSEE-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CC(=CN=1)C1=C(C=NO1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.11748936g/mol
• Monoisotopic Mass: 277.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 116Ų

Additional information on tert-butyl N-5-(4-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate

Recent Advances in the Study of tert-Butyl N-5-(4-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate (CAS: 2228144-28-1)

The compound tert-butyl N-5-(4-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate (CAS: 2228144-28-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented here is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the data.

The synthesis of tert-butyl N-5-(4-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. These advancements are critical for the large-scale production of the compound, which is essential for further pharmacological evaluations and clinical trials.

In terms of biological activity, tert-butyl N-5-(4-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate has shown promising results as a modulator of key signaling pathways involved in inflammation and cancer. Recent in vitro and in vivo studies have demonstrated its ability to inhibit specific kinases and other molecular targets, suggesting its potential as a therapeutic agent for diseases such as rheumatoid arthritis and certain types of cancer. The compound's selectivity and potency make it a valuable candidate for further investigation.

One of the most notable findings from recent research is the compound's favorable pharmacokinetic profile. Studies have indicated that tert-butyl N-5-(4-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate exhibits good oral bioavailability and metabolic stability, which are crucial factors for its development as a drug. Additionally, preliminary toxicity studies have shown minimal adverse effects, further supporting its potential for clinical use.

Despite these promising results, challenges remain in the development of tert-butyl N-5-(4-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate as a therapeutic agent. Researchers are currently investigating strategies to enhance its efficacy and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, tert-butyl N-5-(4-amino-1,2-oxazol-5-yl)pyrimidin-2-ylcarbamate (CAS: 2228144-28-1) represents a promising compound in the field of medicinal chemistry. Its unique chemical structure and biological activity make it a valuable candidate for further research and development. Continued efforts to optimize its synthesis, evaluate its therapeutic potential, and address existing challenges will be critical for its success in the drug discovery pipeline.